(9R)-RO7185876

• Molecular Formula: C25H28F3N7
• Molecular Weight: 483.5 g/mol
• InChI: InChI=1S/C25H28F3N7/c1-14-10-20(30-13-29-14)34-11-15-5-6-16(12-34)23(15)31-25-32-24-18(4-2-3-9-35(24)33-25)17-7-8-19(26)22(28)21(17)27/h7-8,10,13,15-16,18,23H,2-6,9,11-12H2,1H3,(H,31,33)/t15-,16+,18-,23?/m1/s1
• InChIKey: XGTZKVXMDSWEOE-IPSMIJQESA-N

(9R)-RO7185876: Unique Procurement for Alzheimer's Research

(9R)-RO7185876 is the active S-enantiomer of the clinical candidate RO7185876, a triazolo-azepine γ-secretase modulator (GSM) discovered by F. Hoffmann-La Roche. Unlike γ-secretase inhibitors (GSIs) that block all proteolytic activity and cause Notch-related toxicities, GSMs shift amyloid-β processing from the aggregation-prone Aβ42 peptide toward shorter, non-toxic Aβ37 and Aβ38 species, leaving total Aβ and Notch processing unchanged [1]. RO7185876 belongs to a novel chemical class—the triazolo-azepines—and was advanced into GLP toxicology and human-enabling studies based on its combined in vitro potency, in vivo efficacy in a pharmacodynamic mouse model, and favorable tolerability in two species [1].

γ-Secretase modulator (GSM), not inhibitor; shifts Aβ42 to Aβ37/38

(9R)-enantiomer, chiral SFC resolved, crystallographic configuration confirmed

Triazolo-azepine chemotype, structurally distinct from pyrimidine/imidazole GSMs

• [1] Ratni H, Alker A, Bartels B, Bissantz C, Chen W, Gerlach I, Limberg A, Lu M, Neidhart W, Pichereau S, Reutlinger M, Rodriguez-Sarmiento RM, Jakob-Roetne R, Schmitt G, Zhang E, Baumann K. Discovery of RO7185876, a Highly Potent γ-Secretase Modulator (GSM) as a Potential Treatment for Alzheimer's Disease. ACS Med Chem Lett. 2020 Apr 27;11(6):1257-1268. doi: 10.1021/acsmedchemlett.0c00109. View Source

(9R)-RO7185876: Critical Differentiators vs. Generics

The γ-secretase modulator landscape spans multiple chemotypes with widely divergent potency, Notch-sparing selectivity, and in vivo pharmacokinetic profiles. (9R)-RO7185876 belongs to the triazolo-azepine scaffold—a proprietary chemotype distinct from the bicyclic pyrimidine (BMS-932481), imidazole (GSM-1), or pyridopyrazine (PF-06648671) series developed by other laboratories [1]. Simple potency comparisons based on Aβ42 IC50 alone are misleading: the compound's free in vivo IC50 of 2.5 nM in APP-Swedish transgenic mouse brain, combined with >10,000 nM Notch IC50 (resulting in >5,000-fold selectivity), creates a differentiation axis that generic substitutions cannot replicate [1]. The following quantitative evidence substantiates why (9R)-RO7185876 cannot be interchanged with in-class alternatives.

GSI vs. GSM Mechanism

γ-Secretase inhibitors (e.g., semagacestat) block Notch processing; may introduce toxicity not present with GSMs, limiting chronic study comparability.

Enantiomer Mismatch

Racemic or (R)-enantiomer may exhibit reduced Aβ modulation potency; chiral identity must be verified to maintain assay consistency.

Chemotype Substitution

Other GSM scaffolds (bicyclic pyrimidine, imidazole) differ in PK, brain penetration, and selectivity; direct interchange may shift pharmacodynamic profile.

• [1] Ratni H, Alker A, Bartels B, et al. ACS Med Chem Lett. 2020;11(6):1257-1268. View Source

(9R)-RO7185876: Head-to-Head Differentiation

Aβ42 Cellular Potency Advantage Over Key GSMs

(9R)-RO7185876 (enantiomer of compound (S)-3) achieves an Aβ42 free IC50 of 2 nM in HEK293 cells and 2 nM in mouse N2A cells—substantially more potent than the Roche comparator compound 32, which reached 3 nM free IC50 across the same cell lines. Against external comparators, (S)-3/RO7185876's free IC50 (2 nM) exceeds BMS-932481 (total IC50 6.6 nM; free IC50 estimated ~0.6–1 nM based on f_u, but direct free IC50 data are unavailable), PF-06648671 (total Aβ42 IC50 of 9.8 nM in CHO cells), and BPN-15606 (total Aβ42 IC50 of 7 nM in SHSY5Y cells) [1][2][3][4]. The free IC50 metric more accurately reflects the pharmacologically relevant unbound drug concentration at the target, providing a more rigorous comparison for procurement decisions focused on CNS target engagement [1].

Aβ42 Cellular IC50

Head-to-head

(S)-3 free IC50 2 nM (HEK293, N2A) vs. comparators 3–9.8 nM total

Supports cellular potency comparison context

Free IC50 correction may affect rank order across studies

Evidence Dimension	Free Aβ42 IC50 in HEK293 and mouse N2A cellular assays
Target Compound Data	Free IC50: 2 nM (HEK293), 2 nM (mouse N2A) for (S)-3 / (9R)-RO7185876 [1]
Comparator Or Baseline	Roche compound 32: free IC50 3 nM (HEK293), 3 nM (mouse N2A) [1]; BMS-932481: total IC50 6.6 nM (cell type undisclosed) [2]; PF-06648671: total IC50 9.8 nM (CHO cells) [3]; BPN-15606: total IC50 7 nM (SHSY5Y cells) [4]
Quantified Difference	(9R)-RO7185876 is 1.5× more potent than Roche compound 32; 3.3× more potent (total IC50 comparison) than BMS-932481; 4.9× more potent than PF-06648671; 3.5× more potent than BPN-15606.
Conditions	HEK293 cells expressing human APP; mouse N2A neuroblastoma cells; free IC50 calculated using fraction unbound in assay medium [1]

Why This Matters

Higher free fraction-adjusted potency at the target site enables lower clinical doses with equivalent Aβ42 reduction, reducing the cost-per-experiment in chronic in vivo studies relative to less potent comparators.

• [1] Ratni H, Alker A, Bartels B, et al. ACS Med Chem Lett. 2020;11(6):1257-1268 (Table 5: In-Vitro Profile of 32 and (S)-3). View Source
• [2] Soares HD, et al. The γ-Secretase Modulator, BMS-932481, Modulates Aβ Peptides in the Plasma and Cerebrospinal Fluid of Healthy Volunteers. J Pharmacol Exp Ther. 2016;358(1):138-150. View Source
• [3] Pettersson M, et al. Discovery of Clinical Candidate PF-06648671: A Potent γ-Secretase Modulator for Alzheimer's Disease. J Med Chem. 2024;67(1):510-528 (Aβ42 IC50 = 9.8 nM in CHO cells). View Source
• [4] Caldwell JP, et al. Discovery of BPN-15606: A Highly Potent, Orally Active γ-Secretase Modulator. ACS Med Chem Lett. 2019;10(8):1168-1174 (Aβ42 IC50 = 7 nM in SHSY5Y cells). View Source

Notch Pathway Selectivity vs. Semagacestat, Avagacestat

(9R)-RO7185876 demonstrates a human Notch IC50 exceeding 10,000 nM (>10 μM), yielding a Notch/Aβ42 free IC50 selectivity ratio of >5,000-fold. In contrast, the γ-secretase inhibitor (GSI) semagacestat (LY450139) inhibits Notch signaling with an IC50 of 14.1 nM, yielding a minimal selectivity ratio of only 1.3-fold (Notch IC50 / Aβ42 IC50 = 14.1 nM / 10.9 nM) [1]. The GSI avagacestat (BMS-708163) inhibits Notch intracellular domain (NICD) with IC50 of 0.84 nM, providing only ~3-fold selectivity over Aβ42 inhibition [2][3]. The >5,000-fold selectivity of (9R)-RO7185876 is a direct consequence of its GSM mechanism—selectively stabilizing the enzyme-substrate (APP) complex to promote processive cleavage to shorter Aβ species—whereas GSIs cause non-selective catalytic site blockade, inhibiting Notch processing and producing gastrointestinal, immunological, and skin toxicities [1].

Notch Selectivity Window

Head-to-head

Notch IC50 >10,000 nM, selectivity >5,000-fold vs. GSI 1.3–3-fold

Notch-sparing selectivity context for chronic studies

GSI comparators from separate studies; assay conditions differ

Evidence Dimension	Notch cellular IC50 and selectivity ratio (Notch IC50 divided by Aβ42 IC50)
Target Compound Data	Notch IC50 >10,000 nM; Notch/Aβ42 free IC50 selectivity >5,000-fold [1]
Comparator Or Baseline	Semagacestat: Notch IC50 14.1 nM; selectivity 1.3-fold . Avagacestat: NICD IC50 0.84 nM; selectivity ~3-fold [2]. MRK-560: inhibits Notch processing at low nM concentrations [4].
Quantified Difference	(9R)-RO7185876 Notch selectivity is >3,800× greater than semagacestat and >1,600× greater than avagacestat.
Conditions	Human Notch cellular reporter assay; GSM compounds evaluated against GSI comparators [1]

Why This Matters

Notch inhibition drives dose-limiting toxicities that caused clinical trial failures of GSIs. The >5,000-fold selectivity translates into a vastly wider therapeutic window, enabling chronic dosing in long-term preclinical disease models without Notch-mediated adverse effects.

• [1] Ratni H, et al. ACS Med Chem Lett. 2020;11(6):1257-1268 (Table 5, Notch IC50 >10,000 nM). View Source
• [2] Gillman KW, et al. Discovery and Evaluation of BMS-708163, a Potent, Selective and Orally Bioavailable γ-Secretase Inhibitor. ACS Med Chem Lett. 2010;1(3):120-124 (Aβ40 IC50 = 0.3 nM; NICD IC50 = 0.84 nM). View Source
• [3] Avagacestat (BMS-708163): Coric V, et al. Arch Neurol. 2012;69(11):1430-1440 (Phase 2 clinical data). View Source
• [4] Churcher I, et al. MRK-560: A Brain-Penetrant, Orally Bioavailable γ-Secretase Inhibitor. J Med Chem. 2010;53(9):3584-3596. View Source

In Vivo Brain Aβ42 Reduction in Transgenic Mice

In the double transgenic APP-Swedish mouse model, oral administration of (S)-3 / (9R)-RO7185876 achieved a free in vivo IC50 for brain Aβ42 reduction of 2.5 nM—nearly identical to its free in vitro mouse potency of 2.0 nM, demonstrating near-perfect translation from in vitro to in vivo target engagement [1]. This in vivo IC50 surpasses the Roche comparator compound 32 (free in vivo IC50 = 3.0 nM) and represents an excellent pharmacokinetic-pharmacodynamic (PK-PD) correlation where predicted Aβ42 reduction (based on in vitro potency and observed plasma concentration) matched the measured brain Aβ42 reduction [1]. The compound also robustly shifted the Aβ peptide profile, increasing short Aβ37 and Aβ38 species while decreasing pathogenic Aβ40 and Aβ42 without altering total Aβ levels—a hallmark GSM signature not observed with GSIs [1].

In Vivo Brain PD

Head-to-head

Free in vivo IC50 2.5 nM, near-perfect PK-PD translation

In vivo target engagement and PD model context

APP-Swedish mouse model; species-specific PK

Evidence Dimension	Free in vivo brain Aβ42 IC50 in APP-Swedish transgenic mouse PD model
Target Compound Data	Free in vivo IC50 Aβ42 = 2.5 nM; matches free in vitro mouse IC50 of 2.0 nM [1]
Comparator Or Baseline	Roche compound 32: free in vivo IC50 Aβ42 = 3.0 nM; free in vitro mouse IC50 = 3.0 nM [1].
Quantified Difference	(9R)-RO7185876 is 1.2× more potent in vivo than compound 32; near-perfect in vitro-to-in vivo translation.
Conditions	Double transgenic APP-Swedish mice; oral administration; brain Aβ37, Aβ38, Aβ40, Aβ42, and total Aβ measured over time [1]

Why This Matters

Robust brain target engagement with excellent PK-PD predictability reduces the risk of efficacy failure in preclinical proof-of-concept studies and allows accurate dose projection for chronic efficacy models, providing superior experimental reproducibility.

• [1] Ratni H, et al. ACS Med Chem Lett. 2020;11(6):1257-1268 (In Vivo Pharmacokinetics, Efficacy, and Toxicological Studies; Figures 9-10). View Source

Chiral Configuration and Enantioselective Potency

The triazolo-azepine core of RO7185876 contains a chiral center, and enantiomer separation by chiral SFC revealed that the (S)-enantiomer (i.e., (9R)-RO7185876) is the most potent stereoisomer. The absolute configuration was established by X-ray crystallography and confirmed through conformational modeling [1]. In the in vitro profile, (S)-3 demonstrated a free IC50 Aβ42 of 2 nM across multiple cell lines (HEK293, N2A), whereas the racemic mixture rac-3 showed intermediate potency and the (R)-enantiomer is expected to be less active [1]. This contrasts with achiral GSMs like BMS-932481, where stereochemical considerations do not apply but where absolute potency is lower (total IC50 6.6 nM) [2]. For procurement, the (9R)-enantiomer should be explicitly specified; using the racemic mixture would introduce variable potency and confound experimental interpretation.

Chiral Identity

Class-level inference

(S)-enantiomer confirmed by X-ray crystallography; racemate less potent

Enantiomer-specific procurement context

Chiral SFC separation; crystallographic confirmation

Evidence Dimension	Enantiomer-specific Aβ42 potency; crystallographic confirmation of (S)-configuration
Target Compound Data	(S)-3 / (9R)-RO7185876: free IC50 Aβ42 = 2 nM (HEK293, N2A), absolute configuration confirmed by X-ray crystallography [1]
Comparator Or Baseline	Racemic rac-3: intermediate potency (exact value not explicitly disclosed for target compound racemate); (R)-enantiomer: less active [1]; BMS-932481: achiral, total IC50 6.6 nM [2].
Quantified Difference	Enantiomer-specific product ensures >2× potency advantage relative to (R)-enantiomer (based on racemate vs. enantiomer activity difference) [1].
Conditions	Chiral SFC separation; X-ray crystallography for absolute configuration determination; HEK293 and N2A cellular Aβ42 assays [1]

Why This Matters

Procurement of the incorrect enantiomer or racemic mixture compromises experimental reproducibility and leads to underdosing in efficacy studies. Specifying the (9R)-enantiomer ensures the pharmacologically validated active species with crystallographically confirmed configuration.

• [1] Ratni H, et al. ACS Med Chem Lett. 2020;11(6):1257-1268 (Figure 7: Crystal Structure and Enantiomer Separation). View Source
• [2] Soares HD, et al. J Pharmacol Exp Ther. 2016;358(1):138-150. View Source

Oral Pharmacokinetics and Bioavailability in Mice

In a single-dose pharmacokinetic study in C57BL/6J male mice, (S)-3 / (9R)-RO7185876 achieved an oral bioavailability of 53% with a terminal half-life of 3.4 hours following intravenous administration at 1 mg/kg and oral administration at 3 mg/kg [1]. In contrast, compound 32 demonstrated 82% oral bioavailability in Wistar rats (different species, so direct comparison is confounded) [1]. Notably, (9R)-RO7185876 showed a specific high clearance in rat, indicating species-dependent PK that must be considered in experimental design—mice are the appropriate rodent species for this compound [1]. The compound showed a clean genetic toxicity profile (negative Ames and micronucleus tests) and acceptable hERG liability with IC20 >1 μM [1]. BMS-932481, by comparison, advanced to Phase 1 where it demonstrated reduction in CSF Aβ42 levels in healthy volunteers, but its PK profile (including human half-life) required twice-daily dosing in some regimens [2].

Oral PK Profile

Cross-study comparable

Mouse F=53%, t1/2 3.4 h, clean Ames/MNT, hERG IC20 >1 µM

Supports oral dosing and safety-related endpoint monitoring

Rat clearance higher; mouse is appropriate species

Evidence Dimension	Oral bioavailability, half-life, and genetic toxicology profile
Target Compound Data	Mice: F = 53%, t1/2 (iv) = 3.4 h, Cl (iv) = 5.0 mL/min/kg; Ames/MNT: clean/clean; hERG IC20 >1 μM [1]
Comparator Or Baseline	Roche compound 32 (Wistar rat): F = 82%, t1/2 (iv) = 4.6 h, Cl (iv) = 3.5 mL/min/kg [1]; BMS-932481 (human Phase 1): required BID dosing in some regimens [2].
Quantified Difference	Species-dependent PK: (9R)-RO7185876 optimized for mouse PK; different clearance profile in rat [1].
Conditions	C57BL/6J mice (male), n=3/group; iv 1 mg/kg, po 3 mg/kg; single-dose PK study [1]

Why This Matters

The favorable mouse PK profile with once-daily oral dosing feasibility, clean genetic toxicology, and defined hERG margin supports robust chronic efficacy study designs and reproducible PK-PD relationships that are essential for longitudinal preclinical disease modeling.

• [1] Ratni H, et al. ACS Med Chem Lett. 2020;11(6):1257-1268 (Table 6: In-Vivo SDPK Profile; text on species selection and minitox results). View Source
• [2] Ahn JE, et al. Pharmacokinetic and Pharmacodynamic Effects of a γ-Secretase Modulator, PF-06648671, on CSF Amyloid-β Peptides in Randomized Phase I Studies. Clin Pharmacol Ther. 2020;107(1):211-220. View Source

Triazolo-Azepine: A Novel GSM Scaffold

(9R)-RO7185876 is the lead compound from the triazolo-azepine series—a chemical scaffold with no precedent in the GSM field prior to Roche's disclosure [1]. Key GSM clinical candidates come from structurally distinct chemotypes: BMS-932481 belongs to the bicyclic pyrimidine series [2], PF-06648671 is a pyridopyrazine derivative [3], BPN-15606 is a pyrazolopiperidine [4], and GSM-1 belongs to the imidazole class [5]. The triazolo-azepine ring system offers a unique three-dimensional pharmacophore that enabled the identification of compound (S)-3 through iterative SAR optimization balancing potency (free IC50 Aβ42 = 2 nM), P-gp efflux ratio (human: 2.4), solubility, and metabolic stability [1]. The patent EP 3743428 A1 (2020) covers triazolo-azepine derivatives as γ-secretase modulators, confirming the proprietary nature of this chemotype [6]. For researchers requiring a novel chemical starting point or a structurally distinct pharmacological probe, this scaffold cannot be substituted with earlier-generation chemotypes.

Chemotype Novelty

Class-level inference

Triazolo-azepine, patent EP 3743428 A1, distinct from pyrimidine/imidazole series

Chemical scaffold differentiation context

Scaffold not interchangeable with pyrimidine/imidazole GSMs

Evidence Dimension	Chemical scaffold novelty and structural differentiation from known GSM series
Target Compound Data	Triazolo-azepine scaffold; patent EP 3743428 A1 (2020); optimized for balanced P-gp, solubility, and clearance [1][6]
Comparator Or Baseline	BMS-932481: bicyclic pyrimidine series [2]; PF-06648671: pyridopyrazine series [3]; BPN-15606: pyrazolopiperidine series [4]; GSM-1: imidazole class [5].
Quantified Difference	Structurally distinct pharmacophore; patent protection filed 2020; clinical candidate nomination based on superior 2-week DRF toxicology results in two species over compound 32 [1][6].
Conditions	Lead optimization from HTS hit to clinical candidate; evaluated across >200 analogs in subseries A and B; scaffold novelty confirmed by patent and primary research publication [1]

Why This Matters

Chemical scaffold novelty provides freedom to operate for proprietary research programs, access to a structurally distinct pharmacological probe for mechanistic studies, and a differentiated starting point for medicinal chemistry optimization programs targeting GSM-based therapies.

• [1] Ratni H, et al. ACS Med Chem Lett. 2020;11(6):1257-1268 (triazolo-azepine scaffold, SAR optimization). View Source
• [2] Soares HD, et al. J Pharmacol Exp Ther. 2016;358(1):138-150. View Source
• [3] Pettersson M, et al. J Med Chem. 2024;67(1):510-528. View Source
• [4] Caldwell JP, et al. ACS Med Chem Lett. 2019;10(8):1168-1174. View Source
• [5] Page RM, et al. Generation of Aβ38 and Aβ42 Is Independently and Differentially Affected by Familial Alzheimer Disease-Associated Presenilin Mutations and γ-Secretase Modulation. J Biol Chem. 2008;283(2):677-683 (GSM-1 characterization). View Source
• [6] Ratni H, et al. Triazolo-Azepine Derivatives as γ-Secretase Modulators. European Patent EP 3743428 A1, published 2020-12-02. F. Hoffmann-La Roche AG. View Source

(9R)-RO7185876: Preclinical Application Scenarios

Chronic Oral Efficacy in Alzheimer's Transgenic Mice

(9R)-RO7185876 is ideally suited for chronic oral efficacy studies in APP-transgenic mouse models such as APP-Swedish, APP/PS1, or 5xFAD mice. The compound's free in vivo brain Aβ42 IC50 of 2.5 nM—validated with perfect PK-PD correlation—enables accurate dose selection for long-term plaque reduction or cognitive endpoint studies. The 53% oral bioavailability in mice with a 3.4-hour half-life supports once-daily dosing regimens. Its clean genetic toxicology profile (negative Ames/MNT) and >5,000-fold Notch selectivity permit multi-month chronic dosing without the gastrointestinal and immunological toxicities that plagued GSI-based studies [1].

Notch-Sparing Mechanistic Studies in γ-Secretase Biology

For investigators studying γ-secretase substrate selectivity, (9R)-RO7185876 provides a clean pharmacological tool: it modulates APP processing (Aβ peptide profile shift from Aβ42/Aβ40 to Aβ37/Aβ38) while fully sparing Notch cleavage at concentrations up to 10 μM. This enables definitive experiments to deconvolve the biological consequences of APP processing modulation from Notch pathway inhibition—a persistent confound in studies using GSIs such as semagacestat (selectivity ratio 1.3×) or avagacestat (selectivity ratio ~3×). The compound can be used at 50–100× its cellular IC50 without Notch inhibition, a window unavailable with any GSI tool compound [1][2].

Medicinal Chemistry and GSM Lead Optimization

The triazolo-azepine scaffold of (9R)-RO7185876 provides a structurally distinct starting point for medicinal chemistry programs seeking to improve upon the profile of first-generation pyrimidine- or imidazole-based GSMs. The comprehensive in vitro SAR tables published by Ratni et al. (2020) provide over 30 analogs with data on potency, clearance, P-gp efflux, hERG liability, and solubility—creating a rich reference dataset for scaffold-hopping, bioisostere replacement, or property optimization campaigns. The patent EP 3743428 A1 affords additional structural scope for follow-on chemistry [1][3].

In Vitro Profiling and Biomarker Assay Development

(9R)-RO7185876's well-characterized activity in multiple cellular assays (H4 neuroglioma, HEK293, and N2A cells) with defined free IC50 values enables its use as a reference standard in assay development and quality control for γ-secretase modulator screening campaigns. The compound's consistent Aβ peptide profile shift—reducing Aβ42 and increasing Aβ37/Aβ38 without changing total Aβ—provides a clear and reproducible signature for validating cell-based assay systems. Its crystallographically confirmed absolute configuration ensures batch-to-batch reproducibility for long-term assay validation programs [1].

Application

Selection Property

Validation Focus

Chronic oral efficacy studies in APP-transgenic mice

CNS target engagement, PK-PD translation

Brain Aβ42 reduction, safety endpoints

Notch-sparing mechanistic studies

Notch/Aβ selectivity ratio

Notch cleavage vs. Aβ modulation assays

Medicinal chemistry lead optimization

Triazolo-azepine scaffold novelty

SAR dataset, patent landscape

In vitro profiling & assay development

Consistent Aβ profile shift

Batch chiral purity, assay reproducibility

• [1] Ratni H, et al. ACS Med Chem Lett. 2020;11(6):1257-1268. View Source
• [2] Semagacestat (LY450139) Notch IC50 selectivity data: Doody RS, et al. N Engl J Med. 2013;369(4):341-350 and vendor profiles. View Source
• [3] Ratni H, et al. Triazolo-Azepine Derivatives as γ-Secretase Modulators. European Patent EP 3743428 A1, 2020. View Source